1-(3-(Pyrazin-2-yloxy)piperidin-1-yl)-2-(thiophen-3-yl)ethanone

• IUPAC Name: 1-(3-pyrazin-2-yloxypiperidin-1-yl)-2-thiophen-3-ylethanone
• InChI: InChI=1S/C15H17N3O2S/c19-15(8-12-3-7-21-11-12)18-6-1-2-13(10-18)20-14-9-16-4-5-17-14/h3-5,7,9,11,13H,1-2,6,8,10H2
• InChI Key: FNXOSRKRUVXLHE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CC2=CSC=C2)OC3=NC=CN=C3
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol

Description

1-(3-(Pyrazin-2-yloxy)piperidin-1-yl)-2-(thiophen-3-yl)ethanone, also known as PTE, is a novel compound that has gained significant attention in the field of medicinal chemistry. PTE is a small molecule that has been synthesized through various methods and has shown promising results in scientific research applications.

Scientific Research Applications

• Antiviral Activity :

  • A study by Attaby et al. (2006) explored the synthesis of heterocyclic compounds related to 1-(3-(Pyrazin-2-yloxy)piperidin-1-yl)-2-(thiophen-3-yl)ethanone, demonstrating their potential antiviral activities against HSV1 and HAV-MBB. This suggests that compounds in this class may hold promise for developing new antiviral medications (Attaby et al., 2006).

• Pain Management :

  • Díaz et al. (2020) reported the synthesis of a pyrazole derivative, 1-(4-(2-((1-(3,4-difluorophenyl)-1H-pyrazol-3-yl)methoxy)ethyl)piperazin-1-yl)ethanone (EST64454), as a σ1 receptor antagonist. This compound shows potential as a clinical candidate for pain management, exhibiting high metabolic stability and antinociceptive properties in animal models (Díaz et al., 2020).

• Analgesic and Antiparkinsonian Activities :

  • A study by Amr et al. (2008) investigated thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives synthesized from compounds similar to 1-(3-(Pyrazin-2-yloxy)piperidin-1-yl)-2-(thiophen-3-yl)ethanone. These compounds displayed promising analgesic and antiparkinsonian activities, comparable to reference drugs like Valdecoxib® and Benzatropine® (Amr et al., 2008).

• Chemical Characterization :

  • Mabkhot et al. (2011) described the treatment of a related compound, 1-(5-acetyl-3,4-dimethythieno[2,3-b]thiophene-2yl)ethanone, with various amino derivatives. This resulted in the formation of several diheteroaryl thienothiophene derivatives, indicating the chemical versatility and potential for creating a wide range of biologically active compounds (Mabkhot et al., 2011).

• Anticancer Activity :

  • Kumar et al. (2013) conducted a study on the condensation of iminodiacetic acid with various amines, including thiophen-2-ylmethanamine, to synthesize piperazine-2,6-dione derivatives. These compounds were evaluated for their anticancer activity, showing potential effectiveness against various cancer cell lines (Kumar et al., 2013).